Cas no 3618-73-3 (Disperse Blue 79:1)

Disperse Blue 79:1 structure
Disperse Blue 79:1 structure
Product Name:Disperse Blue 79:1
CAS No:3618-73-3
Molecular Formula:C23H25CLN6O10
Molecular Weight:580.93
CID:44326
PubChem ID:77173

Disperse Blue 79:1 Properties

Names and Identifiers

    • Disperse Blue 79:1
    • 2,2'-[[5-Acetamido-4-[(2-chloro-4,6-dinitrophenyl)azo]-2-methoxyphenyl]imino]diethyl diacetate
    • 2-[5-acetamido-N-(2-acetyloxyethyl)-4-[(2-chloro-4,6-dinitrophenyl)diazenyl]-2-methoxyanilino]ethyl acetate
    • C.I. DISPERSE BLUE 79 PRESS CAKE
    • ({5-(acetylamino)-4-[(e)-(2-chloro-4,6-dinitrophenyl)diazenyl]-2-methoxyphenyl}imino)diethane-2,1-diyl diacetate
    • 2,2'-({5-acetamido-4-[(2-chloro-4,6-dinitrophenyl)azo]-2-methoxyphenyl}imino)diethyl diacetate
    • EINECS 222-814-7
    • Acetamide,N-[5-[bis[2-(acetyloxy)ethyl]amino]-2-[(2-chloro-4,6-dinitrophenyl)azo]-4-methoxyphenyl]-(9CI)
    • p-Acetanisidide,5'-[bis(2-hydroxyethyl)amino]-2'-[(2-chloro-4,6-dinitrophenyl)azo]-, diacetate(7CI)
    • p-Acetanisidide,5'-[bis(2-hydroxyethyl)amino]-2'-[(2-chloro-4,6-dinitrophenyl)azo]-, diacetate(ester) (8CI)
    • 4'-[Bis(2-Acetoxyethyl)amino]-2'-acetylamino-2-chloro-4,6-dinitro-5'-methoxy-1,1'-azobenzene
    • Disperse Dark Blue
    • 2,2'-((5-Acetamido-4-((2-chloro-4,6-dinitrophenyl)azo)-2-methoxyphenyl)imino)diethyl diacetate
    • C.I. Disperse Blue 79 (Cl/methoxy)
    • NS00020299
    • Acetamide, N-(5-(bis(2-(acetyloxy)ethyl)amino)-2-(2-(2-chloro-4,6-dinitrophenyl)diazenyl)-4-methoxyphenyl)-
    • DTXSID0063103
    • 3618-73-3
    • W-109918
    • FT-0752894
    • SCHEMBL11599150
    • C.I. Disperse Blue 79:2
    • Acetamide, N-(5-(bis(2-(acetyloxy)ethyl)amino)-2-((2-chloro-4,6-dinitrophenyl)azo)-4-methoxyphenyl)-
    • InChIKey: VRTQJBZLCYJJCI-UHFFFAOYSA-N
    • Inchi: 1S/C23H25ClN6O10/c1-13(31)25-18-11-20(28(5-7-39-14(2)32)6-8-40-15(3)33)22(38-4)12-19(18)26-27-23-17(24)9-16(29(34)35)10-21(23)30(36)37/h9-12H,5-8H2,1-4H3,(H,25,31)
    • SMILES: CC(=O)OCCN(CCOC(C)=O)C1C(OC)=CC(/N=N\C2C(N(=O)[O-])=CC(N(=O)[O-])=CC=2Cl)=C(NC(C)=O)C=1

Computed Properties

  • Exact Mass: 580.13200
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 13
  • Rotatable Bond Count: 13
  • Monoisotopic Mass: 580.132
  • Heavy Atom Count: 40
  • Complexity: 924
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3
  • Topological Polar Surface Area: 211A^2

Experimental Properties

  • LogP: 5.59080
  • PSA: 210.53000
  • Refractive Index: 1.622
  • Boiling Point: 784.5°Cat760mmHg
  • Flash Point: 428.2°C
  • Density: 1.46
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